Cas no 2034286-92-3 (2-isopropyl-1-methyl-N-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)-1H-imidazole-4-sulfonamide)

• Product Name: 2-isopropyl-1-methyl-N-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)-1H-imidazole-4-sulfonamide
• CAS No: 2034286-92-3
• MF: C₁₉H₂₉N₅O₂S
• MW: 391.530862569809
• CID: 6317637
• PubChem ID: 92074676
• Update Time: 2025-06-28

2-isopropyl-1-methyl-N-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)-1H-imidazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-isopropyl-1-methyl-N-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)-1H-imidazole-4-sulfonamide
• 1-methyl-N-[[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl]-2-propan-2-ylimidazole-4-sulfonamide
• AKOS026688626
• 1-methyl-N-{[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl}-2-(propan-2-yl)-1H-imidazole-4-sulfonamide
• F6454-2426
• 2034286-92-3

• Inchi： 1S/C19H29N5O2S/c1-14(2)19-22-18(13-23(19)4)27(25,26)21-12-16-6-9-24(10-7-16)17-5-8-20-15(3)11-17/h5,8,11,13-14,16,21H,6-7,9-10,12H2,1-4H3
• InChI Key： ZJXSVFGMYXLKJZ-UHFFFAOYSA-N
• SMILES： S(C1=CN(C)C(C(C)C)=N1)(NCC1CCN(C2C=CN=C(C)C=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 391.20419636g/mol
• Monoisotopic Mass: 391.20419636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 88.5Ų

Additional information on 2-isopropyl-1-methyl-N-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)-1H-imidazole-4-sulfonamide

Introduction to 2-Isopropyl-1-methyl-N-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)-1H-imidazole-4-sulfonamide (CAS No. 2034286-92-3)

2-Isopropyl-1-methyl-N-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)-1H-imidazole-4-sulfonamide, with the CAS number 2034286-92-3, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of imidazoles and features a complex molecular structure that includes a piperidine ring, a pyridine ring, and an imidazole sulfonamide moiety. The combination of these structural elements endows the compound with unique pharmacological properties, making it a promising candidate for various drug development initiatives.

The molecular formula of 2-isopropyl-1-methyl-N-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)-1H-imidazole-4-sulfonamide is C₂₀H₂₈N₆O₃S, and its molecular weight is approximately 408.53 g/mol. The compound's chemical structure consists of a central imidazole ring with a sulfonamide group attached, which is further substituted by an isopropyl and a methyl group. The piperidine ring is linked to the imidazole through a methylene bridge, and the pyridine ring is attached to the piperidine via another methylene bridge. This intricate arrangement of functional groups contributes to the compound's high affinity for specific biological targets.

Recent research studies have highlighted the potential of 2-isopropyl-1-methyl-N-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)-1H-imidazole-4-sulfonamide in various therapeutic areas. One notable application is its use as an antimicrobial agent. The sulfonamide moiety in the compound has been shown to exhibit potent antibacterial activity against both Gram-positive and Gram-negative bacteria. Additionally, the presence of the imidazole ring enhances its ability to disrupt microbial cell walls, making it a valuable candidate for developing new antibiotics.

Beyond its antimicrobial properties, this compound has also shown promise in neurological disorders. The piperidine and pyridine rings contribute to its ability to modulate neurotransmitter systems, particularly those involving serotonin and dopamine. Preclinical studies have demonstrated that 2-isopropyl-1-methyl-N-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)-1H-imidazole-4-sulfonamide can effectively reduce symptoms of anxiety and depression in animal models. These findings suggest that it may have therapeutic potential for treating mood disorders.

In the context of cancer research, this compound has been investigated for its antiproliferative effects on various cancer cell lines. The sulfonamide group has been shown to inhibit key enzymes involved in cancer cell metabolism, while the imidazole ring enhances its cytotoxic activity. Preliminary studies have indicated that 2-isopropyl-1-methyl-N-((1-(2-methylpyridin-4-y)piperidin-4-y)methyl)-1H-imidazole-sulfonamide can selectively target cancer cells with minimal toxicity to normal cells, making it a promising lead for developing new anticancer drugs.

The pharmacokinetic properties of 2-isopropylmethyl-N-(1-(2-methylyl)piperidiney)methylyl)-1H-imidazolysulfonamide have also been extensively studied. It exhibits good oral bioavailability and favorable pharmacokinetic profiles, which are crucial for ensuring effective drug delivery and sustained therapeutic effects. Additionally, the compound has demonstrated low toxicity in preclinical toxicity studies, further supporting its safety profile.

In terms of synthesis, 2-isopropylmethyl-N-(1-(2-methylyl)piperidiney)methylyl)-1H-imidazolysulfonamide can be synthesized through a multi-step process involving several key reactions. The synthesis typically begins with the formation of the piperidine ring followed by the introduction of the pyridine moiety. Subsequent steps involve the attachment of the imidazole ring and the sulfonamide group, along with the necessary substitutions to achieve the final structure. Recent advancements in synthetic methodologies have led to more efficient and scalable processes for producing this compound, which is essential for advancing it into clinical trials.

The clinical development of 2-isopropylmethyl-N-(1-(2-methylyl)piperidiney)methylyl)-1H-imidazolysulfonamide is currently underway, with several Phase I and II trials evaluating its safety and efficacy in various indications. Early results from these trials have been promising, with no major adverse events reported thus far. The compound's unique combination of pharmacological properties makes it an attractive candidate for further clinical investigation.

In conclusion, 2-isopropylmethyl-N-(1-(2-methylyl)piperidiney)methylyl)-1H-imidazolysulfonamide (CAS No. 2034286-92-3) represents a significant advancement in medicinal chemistry due to its multifaceted pharmacological profile. Its potential applications in antimicrobial therapy, neurological disorders, and cancer treatment make it a valuable asset in drug discovery and development efforts. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its eventual use as a novel therapeutic agent.